Cas no 91998-28-6 (Dimethyl (2,4,6-trimethylbenzoyl)phosphonate)

• Product Name: Dimethyl (2,4,6-trimethylbenzoyl)phosphonate
• CAS No: 91998-28-6
• MF: C₁₂H₁₇O₄P
• MW: 256.234744787216
• CID: 760476
• Update Time: 2023-08-03

Dimethyl (2,4,6-trimethylbenzoyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2,4,6-trimethylbenzoyl)-, dimethyl ester
• dimethoxyphosphoryl-(2,4,6-trimethylphenyl)methanone
• 2,4,6-Trimethylbenzoylphosphonic acid dimethyl ester
• Dimethyl (2,4,6-trimethylbenzoyl)phosphonate
• (2,4,6-Trimethyl-benzoyl)-phosphonic acid dimethyl ester

• Inchi： 1S/C12H17O4P/c1-8-6-9(2)11(10(3)7-8)12(13)17(14,15-4)16-5/h6-7H,1-5H3
• InChI Key： DNRABMKJJAJKAL-UHFFFAOYSA-N
• SMILES： P(C(C1C(C)=CC(C)=CC=1C)=O)(=O)(OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 62.41000
• LogP: 3.23790